Cas no 80907-56-8 ([Ru(bpz)3][PF6]2)

• Product Name: [Ru(bpz)3][PF6]2
• CAS No: 80907-56-8
• MF: C₂₄H₁₈F₁₂N₁₂P₂Ru
• MW: 865.48
• MDL: MFCD80907568
• CID: 2624463
• PubChem ID: 15376884
• Update Time: 2025-11-02

[Ru(bpz)3][PF6]2 Chemical and Physical Properties

Names and Identifiers

• [Ru(bpz)3][PF6]2
• Tris(2,2′-bipyrazine)ruthenium bis(hexafluorophosphate)
• Tris(2,2′-bipyrazine-N1,N1′)ruthenium(II) hexafluorophosphate
• 80907-56-8
• lambda(2)-ruthenium(2+) tris(2,2'-bipyrazine) bis(hexafluoro-lambda-phosphanuide)
• EN300-7391507
• lambda2-ruthenium(2+) ion tris(2-(pyrazin-2-yl)pyrazine) bis(hexafluoro-lambda5-phosphanuide)
• -ruthenium(2+) tris(2,2'-bipyrazine) bis(hexafluoro--phosphanuide)
• 2-pyrazin-2-ylpyrazine;ruthenium(2+);dihexafluorophosphate
• Tris(2,2'-Bipyrazine)Ruthenium(II) Hexafluorophosphate

• MDL： MFCD80907568
• Inchi： InChI=1S/3C8H6N4.2F6P.Ru/c3*1-3-11-7(5-9-1)8-6-10-2-4-12-8;2*1-7(2,3,4,5)6;/h3*1-6H;;;/q;;;2*-1;+2
• InChI Key： VEEMVPAUPIJPLA-UHFFFAOYSA-N
• SMILES： [F-][P+5]([F-])([F-])([F-])([F-])[F-].[F-][P+5]([F-])([F-])([F-])([F-])[F-].[N]12=C(C3=[N]([Ru+2]245([N]6=C(C7=[N]5C=CN=C7)C=NC=C6)[N]8=C(C9=[N]4C=CN=C9)C=NC=C8)C=CN=C3)C=NC=C1

Computed Properties

• Exact Mass: 866.010441g/mol
• Monoisotopic Mass: 866.010441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 51
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Melting Point: 162-210 °C (The MP data is a DECOMP) (lit.)
• Sensitiveness: air sensitive

[Ru(bpz)3][PF6]2 Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on [Ru(bpz)3][PF6]2

Comprehensive Guide to [Ru(bpz)3][PF6]2 (CAS No. 80907-56-8): Properties, Applications, and Research Insights

[Ru(bpz)3][PF6]2 (CAS No. 80907-56-8) is a highly specialized ruthenium-based coordination complex that has garnered significant attention in both academic and industrial research. This compound, featuring a tris(bipyrazine)ruthenium(II) core with hexafluorophosphate counterions, is renowned for its unique photophysical and electrochemical properties. Researchers and engineers frequently search for terms like "[Ru(bpz)3][PF6]2 applications", "ruthenium complexes in OLEDs", and "CAS 80907-56-8 synthesis", reflecting its relevance in cutting-edge technologies.

The compound's redox-active behavior and luminescent characteristics make it invaluable in molecular electronics and light-emitting devices. Recent studies highlight its role in artificial photosynthesis, a hot topic aligned with global sustainability goals. Its photoinduced electron transfer efficiency rivals organic dyes, answering frequent queries like "best ruthenium catalysts for solar cells". The PF6− anions enhance solubility in polar solvents, a feature often explored in electrochemical sensors.

In material science, [Ru(bpz)3][PF6]2 serves as a model system for understanding metal-to-ligand charge transfer (MLCT)—a trending research area in quantum computing and optoelectronics. Its thermal stability (decomposing above 300°C) suits high-temperature applications, addressing searches such as "heat-resistant luminescent materials". The compound’s octahedral geometry also enables precise supramolecular assembly, crucial for nanotechnology advancements.

Market analyses reveal growing demand for [Ru(bpz)3][PF6]2 in biomedical imaging, particularly for oxygen sensing in tumors. This aligns with the surge in searches for "metal complexes in theranostics". Its low cytotoxicity (unlike platinum analogs) makes it safer for in vivo studies, a key advantage highlighted in recent publications. Suppliers often list it under "high-purity ruthenium reagents", catering to labs focusing on renewable energy solutions.

Synthetic protocols for CAS 80907-56-8 typically involve ligand exchange reactions with RuCl3 precursors, a process detailed in patents addressing "scalable ruthenium complex production". Purification via recrystallization ensures >98% purity, meeting standards for optoelectronic grade materials. Researchers optimizing electroluminescent efficiency frequently cite its quantum yield (Φ = 0.15 in acetonitrile), a metric dominating forum discussions.

Environmental considerations drive interest in [Ru(bpz)3][PF6]2 as a lead-free alternative in phosphorescent displays, responding to regulations like EU RoHS. Its recyclability in catalytic cycles also supports green chemistry initiatives—a trending focus in corporate R&D portfolios. Analytical techniques like cyclic voltammetry and TD-DFT calculations are commonly paired with this compound, as seen in searches for "characterizing ruthenium complexes".

Future prospects include MOF integration for hydrogen storage and CO2 reduction, areas exploding in clean energy research. The compound’s modular ligand framework allows structure-property tuning, answering queries on "designing smart materials". As industries seek beyond-lithium technologies, [Ru(bpz)3][PF6]2 emerges as a candidate for redox flow batteries, evidenced by rising patent filings.

For procurement, CAS 80907-56-8 is listed by major suppliers like Sigma-Aldrich under "organometallic research chemicals", with prices reflecting its high purity grade. Storage recommendations (inert atmosphere, -20°C) ensure longevity, a detail critical for labs handling air-sensitive compounds. Safety data sheets emphasize standard glovebox protocols, avoiding regulatory concerns while maintaining usability.